Cas no 3521-91-3 (hept-1-en-4-ol)

hept-1-en-4-ol structure
hept-1-en-4-ol structure
Product Name:hept-1-en-4-ol
CAS No:3521-91-3
MF:C7H14O
MW:114.185462474823
MDL:MFCD00021933
CID:84772
PubChem ID:19040
Update Time:2025-04-18

hept-1-en-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Hepten-4-ol
    • hept-1-en-4-ol
    • 1-propylbut-3-en-1-ol
    • 4-hydroxyhept-1-ene
    • EINECS 222-535-0
    • Hept-1-ene-4-ol
    • EN300-1700081
    • CS-0236276
    • SCHEMBL336165
    • AQTUHJABKZECGA-UHFFFAOYSA-N
    • NSC 163329
    • AI3-28622
    • 3521-91-3
    • FT-0694366
    • MFCD00021933
    • NS00047854
    • NSC163329
    • DTXSID00871030
    • AS-76017
    • NSC-163329
    • AKOS009156473
    • DTXCID20818705
    • MDL： MFCD00021933
    • Inchi： 1S/C7H14O/c1-3-5-7(8)6-4-2/h3,7-8H,1,4-6H2,2H3
    • InChI Key： AQTUHJABKZECGA-UHFFFAOYSA-N
    • SMILES： OC(CC=C)CCC

Computed Properties

  • Exact Mass: 114.10400
  • Monoisotopic Mass: 114.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 59.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.8596 (estimate)
  • Melting Point: 26°C (estimate)
  • Boiling Point: 178.73°C (estimate)
  • Flash Point: 56.4°C
  • Refractive Index: 1.4350
  • PSA: 20.23000
  • LogP: 1.72350
  • Solubility: Not determined

hept-1-en-4-ol Security Information

  • Hazardous Material transportation number：UN 1987
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S16; S26; S36
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R10; R36/37/38
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes

hept-1-en-4-ol Pricemore >>

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